1-methyl-2-oxo-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1,2-dihydropyridine-3-carboxamide
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Description
1-methyl-2-oxo-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H17N5O2 and its molecular weight is 323.356. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Researchers have developed methods for synthesizing novel heterocyclic compounds that include the 1,2,4-oxadiazole and pyrazolopyrimidine derivatives, aiming to explore their potential hypertensive and anticancer activities, as well as their anti-5-lipoxygenase effects. Such compounds are synthesized through various chemical reactions, including condensation, cyclization, and annulation processes, demonstrating the versatility of the core structure in yielding a range of biologically relevant molecules (Kumar & Mashelker, 2007) (Rahmouni et al., 2016).
Biological Evaluation for Therapeutic Uses
The biological evaluation of these synthesized compounds for their anticancer and antimicrobial activities is a significant area of research. Studies have shown that certain derivatives exhibit cytotoxic properties against cancer cell lines and possess inhibitory effects against key enzymes involved in inflammatory processes. This highlights the potential of these molecules as leads for the development of new therapeutic agents (Rahmouni et al., 2016).
Molecular Structure and Interaction Studies
The molecular structures of these compounds have been elucidated using various spectroscopic methods and X-ray crystallography, providing insights into their chemical characteristics and potential mechanisms of action. For example, studies on hydrogen bonding within certain derivatives reveal intricate details about their molecular conformations and interactions, which could be crucial for their biological activities (Dobbin et al., 1993).
properties
IUPAC Name |
1-methyl-2-oxo-N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2/c1-21-9-2-3-15(17(21)24)16(23)19-8-10-22-12-14(11-20-22)13-4-6-18-7-5-13/h2-7,9,11-12H,8,10H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMFAGBPFVGVKEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NCCN2C=C(C=N2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.